![molecular formula C7H8N2O B1426248 2,3-Dihydrofuro[2,3-B]pyridin-3-amine CAS No. 870061-94-2](/img/structure/B1426248.png)
2,3-Dihydrofuro[2,3-B]pyridin-3-amine
Overview
Description
2,3-Dihydrofuro[2,3-B]pyridin-3-amine is a chemical compound with the molecular formula C7H8N2O and a molecular weight of 136.15 .
Synthesis Analysis
The synthesis of 2,3-dihydrofuro[2,3-B]pyridin-3-amine derivatives involves a double reduction and double heterocyclization of 2-(3-cyano-5-hydroxy-1,5-dihydro-2H-pyrrol-2-ylidene)malononitriles in the presence of sodium borohydride . This process results in the diastereoselective formation of 2,3-diaryl-substituted 4,6-diamino-2,3-dihydrofuro[2,3-B]pyridine-5-carbonitriles .Molecular Structure Analysis
The InChI code for 2,3-Dihydrofuro[2,3-B]pyridin-3-amine is 1S/C7H8N2O/c8-6-4-10-7-5(6)2-1-3-9-7/h1-3,6H,4,8H2 . This code provides a specific string of characters that represent the molecular structure of the compound.Chemical Reactions Analysis
The reaction of 2-(3-cyano-5-hydroxy-1,5-dihydro-2H-pyrrol-2-ylidene)malononitriles with an excess of sodium borohydride leads to the formation of 2,3-diaryl-substituted 4,6-diamino-2,3-dihydrofuro[2,3-B]pyridine-5-carbonitriles . This process involves the opening of the pyrrole ring in the starting compounds, followed by a double reduction and tandem closure of furan and pyridine rings .Physical And Chemical Properties Analysis
2,3-Dihydrofuro[2,3-B]pyridin-3-amine is a liquid at room temperature . It has a molecular weight of 136.15 .Scientific Research Applications
Synthesis of Multi-Substituted Dihydrofuropyridine Derivatives
This compound serves as a precursor in the base-catalyzed cascade synthesis of multi-substituted dihydrofuropyridine derivatives . These derivatives have potential applications in pharmaceuticals due to their structural complexity and biological activity.
Development of Novel Organic Synthesis Methodologies
Researchers utilize 2,3-Dihydrofuro[2,3-b]pyridin-3-amine in developing new synthetic routes. For instance, it’s used in KOH-catalyzed reactions with N-propargylic β-enaminones and arylaldehydes or N-sulfonyl imines to yield novel organic compounds .
Biological Evaluation for Therapeutic Applications
The compound is also a key intermediate in the synthesis of new molecules for biological evaluation. These synthesized molecules could lead to the discovery of new drugs with therapeutic benefits .
Chemical Education and Research
Due to its unique structure, 2,3-Dihydrofuro[2,3-b]pyridin-3-amine is an excellent subject for chemical education, demonstrating advanced organic synthesis techniques and cascade reactions .
Safety and Hazards
Mechanism of Action
Furo[2,3-b]pyridines
This is a class of organic compounds known as furo[2,3-b]pyridines. These are polycyclic aromatic compounds containing a furan ring fused to a pyridine ring. Furan is a five-membered aromatic ring with four carbon atoms and one oxygen atom. Pyridine is a six-membered ring consisting of five carbon atoms and a nitrogen atom .
Amines
“2,3-Dihydrofuro[2,3-B]pyridin-3-amine” is an amine, which is a functional group that contains a basic nitrogen atom with a lone pair. Amines are derivatives of ammonia, wherein one or more hydrogen atoms have been replaced by a substituent such as an alkyl or aryl group .
Pharmacokinetics
The compound’s properties, such as its polarity and molecular weight, would likely influence these parameters .
Result of Action
Based on its structure, it could potentially interact with various cellular targets, leading to diverse biological effects .
Action Environment
The action, efficacy, and stability of “2,3-Dihydrofuro[2,3-B]pyridin-3-amine” could potentially be influenced by various environmental factors, such as pH, temperature, and the presence of other molecules .
properties
IUPAC Name |
2,3-dihydrofuro[2,3-b]pyridin-3-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N2O/c8-6-4-10-7-5(6)2-1-3-9-7/h1-3,6H,4,8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FVFOKJAXSFMXAT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C2=C(O1)N=CC=C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
136.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,3-Dihydrofuro[2,3-B]pyridin-3-amine | |
CAS RN |
870061-94-2 | |
Record name | 2,3-dihydrofuro[2,3-b]pyridin-3-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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